1-(7-Bromobenzofuran-2-YL)ethanone

• IUPAC Name: 1-(7-bromo-1-benzofuran-2-yl)ethanone
• InChI: InChI=1S/C10H7BrO2/c1-6(12)9-5-7-3-2-4-8(11)10(7)13-9/h2-5H,1H3
• InChI Key: UYNFEODHDJWJAL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(O1)C(=CC=C2)Br
• Molecular Formula: C10H7BrO2
• DSSTOX Substance ID: DTXSID50591711
• Molecular Weight: 239.06 g/mol
• CAS No.: 460086-95-7

Description

1-(7-Bromobenzofuran-2-YL)ethanone is a useful research compound. Its molecular formula is C10H7BrO2 and its molecular weight is 239.06 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

1-(7-Bromobenzofuran-2-YL)ethanone is a key precursor in synthesizing various heterocyclic compounds. For example, Abdelhamid, Fahmi, and Baaiu (2016) used a similar compound, 1-(5-bromobenzofuran-2-yl)ethanone, to synthesize thiadiazoles, pyrazolo[1,5-a]pyrimidines, pyrazolo[5,1-c]triazine, and thieno[3,2-d]pyrimidines, highlighting the versatility of such compounds in heterocyclic chemistry (Abdelhamid, Fahmi, & Baaiu, 2016).

Biological Activities

Compounds derived from this compound have shown various biological activities. For instance, Abdel‐Aziz et al. (2011) investigated the immunosuppressive and immunostimulatory effects of bromo-3-methylthiazolo[3,2-a]-benzimidazole derivatives, starting from a brominated ethanone derivative (Abdel‐Aziz, Hamdy, Gamal-Eldeen, & Fakhr, 2011).

Oxidant Properties

Karatas et al. (2006) explored the oxidant properties of novel ketonethiosemicarbazones synthesized from 5-bromobenzofuran-2-yl derivatives, providing insights into the potential medicinal applications of these compounds (Karatas, Koca, Kara, & Servi, 2006).

Spectroscopic Characterization and Cytotoxic Studies

In the study by Govindhan et al. (2017), a compound similar to this compound was used for synthesis and spectroscopic characterization. They also conducted cytotoxic studies, which are crucial for understanding the potential pharmaceutical applications of these compounds (Govindhan, Viswanathan, Karthikeyan, Subramanian, & Velmurugan, 2017).

Antimicrobial Activity

Compounds derived from benzofuran-based ethanones have shown significant antimicrobial activity. Research by Abdel‐Aziz, Mekawey, and Dawood (2009) demonstrated the antimicrobial potential of 3-methylbenzofuran-2-carbohydrazide derivatives, hinting at the broader antimicrobial capabilities of these compounds (Abdel‐Aziz, Mekawey, & Dawood, 2009).

Diels–Alder Reaction

Dastoorani et al. (2016) utilized a compound related to this compound for the synthesis of dibenzofuran derivatives through the Diels–Alder reaction, illustrating the compound's role in complex organic synthesis (Dastoorani, Maghsoodlou, Khalilzadeh, & Sarina, 2016).

Generation and Interception of Isobenzofurans

Faragher and Gilchrist (1976) demonstrated the generation and interception of isobenzofurans from bromoalkylbenzophenones, which are structurally related to this compound. This research highlights the compound's relevance in the field of organic synthesis (Faragher & Gilchrist, 1976).

Asymmetric Synthesis

The asymmetric synthesis of bufuralol and a propafenone analogue was achieved by Zaidlewicz et al. (2003) using a bromobenzofuran-based compound. This indicates the potential of this compound in asymmetric synthesis and drug development (Zaidlewicz, Tafelska-Kaczmarek, Prewysz-Kwinto, & Chechlowska, 2003).

Safety and Hazards

In case of inhalation, move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately. Following skin contact, take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor. Following eye contact, rinse with pure water for at least 15 minutes. Consult a doctor. Following ingestion, rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

Synthesis routes and methods

Procedure details

A mixture of 5.0 g (24.9 mmol) of 3-bromo-salicylaldehyde, 3.0 g (32.3 mmol, 2.6 mL) of chloroacetone and 12 g (37.2 mmol) of Cs2CO3 in 30 mL of dry DMF was heated to 60° C. overnight. After cooling at room temperature, water (100 mL) was added and the mixture was extracted with ethyl acetate. The organic layer was dried over MgSO4 and the solvents were removed under reduced pressure. The crude product was directly recrystallized from hexane to afford 2-acetyl-7-bromo benzo[b]furan as a pale orange crystal.